5-Deoxy-D-xylose

• IUPAC Name: (2R,3S,4R)-2,3,4-trihydroxypentanal
• InChI: InChI=1S/C5H10O4/c1-3(7)5(9)4(8)2-6/h2-5,7-9H,1H3/t3-,4+,5+/m1/s1
• InChI Key: WDRISBUVHBMJEF-WISUUJSJSA-N
• Canonical SMILES: CC(C(C(C=O)O)O)O
• Isomeric SMILES: C[C@H]([C@@H]([C@H](C=O)O)O)O
• Molecular Formula: C5H10O4
• Molecular Weight: 134.13 g/mol
• CAS No.: 13039-77-5

Description

5-Deoxy-D-xylose is a useful research compound. Its molecular formula is C5H10O4 and its molecular weight is 134.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Conformation Analysis

5-Deoxy-D-xylose derivatives, such as methyl 5-deoxy-α-D-xylofuranoside, have been synthesized from D-xylose. These compounds are studied for their conformations using techniques like NMR and mass spectrometry. The synthesis process typically involves separation steps using strong anion exchangers (Moravcova et al., 1997).

Fluorocarbohydrate Synthesis

Fluorocarbohydrates like 5-deoxy-5-fluoro-D-xylose have been synthesized, illustrating the chemical versatility of this compound derivatives. This synthesis has implications for the study of fluorine-containing sugars and their potential applications (Kent & Young, 1971).

Medicinal Chemistry and Nucleoside Synthesis

This compound derivatives are used as intermediates in the synthesis of medically significant compounds like nucleosides. For example, they play a role in the creation of compounds such as 3'-azido-3'-deoxythymidine, a key component in antiretroviral therapies (Fleet et al., 1988).

Carbohydrate-Based Total Syntheses

Efficient syntheses of compounds like pyrenolide D from this compound derivatives highlight the importance of these sugars in complex organic syntheses. This demonstrates the role of this compound in creating structurally diverse molecules (Thirupathi et al., 2011).

Fast Pyrolysis Mechanism Study

The study of the fast pyrolysis mechanism of xylose, a process relevant to biofuel production, involves understanding the role of intermediates like this compound. This research is critical for optimizing biofuel production processes (Hu et al., 2019).

Synthetic Biology and Systems Chemistry

This compound derivatives are explored in synthetic biology, particularly in the development of artificial nucleic acids like xylose-DNA. This research has implications for understanding the stability and information storage capacity of nucleic acid analogs (Ramaswamy et al., 2010).

Metabolic Engineering Applications

The this compound oxidative pathway is utilized in recombinant microorganisms for producing valuable compounds. This demonstrates the sugar's role in metabolic engineering and synthetic biology (Valdehuesa et al., 2018).